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Compound of Interest

Compound Name: Sulindac sulfide-d3

Cat. No.: B12404430

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Sulindac sulfide-d3. The following procedures
are designed to ensure safe handling, storage, and disposal of this compound in a laboratory
setting.

Hazard Identification and Classification

Sulindac sulfide-d3 is the deuterated form of Sulindac sulfide. While some safety data sheets
(SDS) for the non-deuterated form do not classify it as hazardous, others indicate potential
health risks.[1] A conservative approach to handling is therefore recommended. One supplier
classifies Sulindac sulfide as an acute oral toxicant (Category 3), a respiratory and skin
sensitizer (Category 1), and a suspected reproductive toxin (Category 2).[2] Another indicates it
is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[3] All chemicals,
including those with unknown hazards, should be handled with caution.

Hazard Summary:

Oral Toxicity: Toxic or harmful if swallowed.[2][3]

Sensitization: May cause allergic skin reactions or asthma-like symptoms if inhaled.[2][4]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[2][4]

Environmental Hazard: Very toxic to aquatic life.[3]
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Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical to minimize exposure. The following equipment

should be used when handling Sulindac sulfide-d3:

PPE Category Specification

Use only under a chemical fume hood to ensure

Engineering Controls adequate ventilation and prevent inhalation of
dust.[1][2]
Eye Protection Wear safety goggles with side-shields.[5]

Use appropriate chemical-resistant gloves (e.g.,
Hand Protection Viton™). Gloves must comply with standard
EN374.[4]

Ski d Bod Wear a lab coat or other impervious protective
in and Bo
Y clothing to prevent skin exposure.[5]

If a fume hood is not available or if dust
Respiratory Protection formation is likely, a suitable NIOSH/MSHA-
approved respirator is necessary.[1][5]

Operational and Handling Plan

1.

Preparation and Weighing:

Always handle Sulindac sulfide-d3, which is a solid powder, within a chemical fume hood to
avoid generating and inhaling dust.[1]

Ensure an eyewash station and safety shower are readily accessible.[5]
Before handling, read the Safety Data Sheet (SDS) thoroughly.
Do not eat, drink, or smoke in the handling area.|[3]

. Handling and Experimental Use:

Avoid all direct contact with the skin, eyes, or clothing.[2]
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e Prevent the formation of dust and aerosols.[5]

» Sulindac sulfide-d3 is intended for use as an internal standard for quantification by GC- or
LC-MS.[6] It can also be used as a tracer in various experimental settings.[7]

o For solution preparation, it is soluble in DMSO and Methanol.[6]
3. Storage:

o Store in a tightly sealed, properly labeled container at -20°C.[1]
e Protect the compound from light.[1]

o Store locked up and out of the reach of children.[4]

First Aid Measures

Exposure Route First Aid Procedure

Do NOT induce vomiting.[2] Call a physician or
poison control center immediately. If the person

Ingestion i ) ] )
is conscious, wash out their mouth with water.[3]

[5]

Move the person to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation o _ _ _
respiration and seek immediate medical

attention.[2][5]

Immediately wash the affected area with plenty
Skin Contact of water. Remove contaminated clothing and
shoes.[1][5]

Rinse opened eyes for at least 15 minutes with
Eye Contact running water. Remove contact lenses if

present. Seek medical attention.[1][5]

Disposal Plan
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Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.

o Waste Collection: Collect waste material in a suitable, sealed container labeled for chemical
waste.

e Environmental Precautions: Do not allow the substance to enter drains, sewers, or water
courses.[3][5] Spills should be collected with an inert absorbent material.[5]

» Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.

Quantitative Data Summary

Physical and Chemical Properties

Property Value

Chemical Formula C20H17FO2S (non-deuterated)[1][5]
Molecular Weight 340.41 g/mol (non-deuterated)[1][5]
Physical State Solid / Powder[1][2]

Appearance Yellow[2]

Melting Point 189 - 191 °C/372.2 - 375.8 °F[2]
Solubility Soluble in DMSO and Methanol[6]

Toxicity and Exposure Data
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Parameter Value

Occupational Exposure Limits No specific TLV or PEL has been established.[5]
ICso (y-secretase inhibition) 20.2 pM[7]

ICso (Breast Tumor Cell Growth) 60 to 85 uM[8]

~8-10 pM (in leukocytes); 18.7 uM (in whole

ICso (5-Lipoxygenase Inhibition) blood)[9]
00

Visualized Workflow for Handling Sulindac Sulfide-
d3

The following diagram outlines the standard operational workflow for safely handling Sulindac
sulfide-d3 in a laboratory setting.
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Step 1: Preparation
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Caption: Workflow for safe handling of Sulindac sulfide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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